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Compound of Interest

Compound Name: 1-Phenazinamine

Cat. No.: B1581912

In the dynamic landscape of pharmaceutical research and development, the safety of
laboratory personnel is paramount. This guide provides essential, immediate safety and
logistical information for handling 1-Phenazinamine. As a trusted partner in your scientific
endeavors, we aim to deliver value beyond the product itself, ensuring you have the knowledge
to operate safely and effectively.

Important Notice: A specific Safety Data Sheet (SDS) for 1-Phenazinamine (CAS No. 2876-22-
4) is not readily available in public databases. The following guidance is based on the known
hazards of the parent compound, Phenazine (CAS No. 92-82-0), and structurally related
compounds.[1][2] This conservative approach is essential to ensure the highest level of safety
in the absence of complete toxicological data. It is imperative to consult with your institution's
Environmental Health and Safety (EHS) department for specific guidance tailored to your
location and facilities.

Hazard Assessment: Understanding the Risks of 1-
Phenazinamine

While the toxicological properties of 1-Phenazinamine have not been thoroughly investigated,
the hazard profile of its parent compound, Phenazine, and its derivatives provides critical
insights. Phenazine is classified as harmful if swallowed and is suspected of causing genetic
defects (Germ Cell Mutagenicity Category 2).[1][3] Related compounds, such as 1-
Hydroxyphenazine, are known to cause skin irritation, serious eye irritation, and may cause
respiratory irritation.[2]
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Based on this data, it is prudent to handle 1-Phenazinamine as a substance with the following
potential hazards:

Acute Oral Toxicity: Harmful if ingested.[1][2][3]

Germ Cell Mutagenicity: Suspected of causing genetic defects.[1][2]

Skin Irritation/Corrosion: Potential to cause skin irritation upon contact.[2]

Eye Damage/Irritation: Potential to cause serious eye irritation.[2]

Respiratory Irritation: Inhalation of dust may cause respiratory tract irritation.[2]

These potential hazards necessitate a stringent personal protective equipment (PPE) protocol
to minimize exposure through all potential routes: inhalation, ingestion, and skin/eye contact.

Recommended Personal Protective Equipment
(PPE)

The selection of appropriate PPE is contingent on the nature of the work being performed. The
following table outlines the recommended PPE for various laboratory operations involving 1-
Phenazinamine.
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Task/Operation

Minimum PPE Requirement

Rationale

Weighing and Aliquoting
(Solid)

Double Nitrile Gloves, Lab
Coat, Safety Goggles, and a
properly fitted N95 Respirator
(or higher) within a chemical

fume hood.

To prevent inhalation of fine
powders and to protect skin
and eyes from dust particles.
Double gloving provides an
extra layer of protection
against potential

contamination.[1]

Working with Solutions

Double Nitrile Gloves, Lab
Coat, and Chemical Splash
Goggles.

To protect against splashes of
the solution which could be
absorbed through the skin or
cause eye damage. A face
shield is recommended if there

is a significant splash risk.

Large-Scale Operations

Double Nitrile Gloves,
Chemical-resistant Gown,
Chemical Splash Goggles, and
a Face Shield. Work should be
conducted in a well-ventilated
area, preferably a walk-in fume
hood.

Increased potential for
splashes and aerosol
generation requires enhanced

skin and face protection.

Spill Cleanup

Double Nitrile Gloves,
Chemical-resistant Gown or
Coveralls, Chemical Splash
Goggles, Face Shield, and
appropriate Respiratory
Protection (based on spill size

and ventilation).

To ensure full-body protection
during the management of a

potentially hazardous spill.

PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate

level of PPE when handling 1-Phenazinamine.
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BENGHE

Risk Evaluation

Is the compound in solid form?
=

Is it a large-scale operation? Yes

o/Re-evaluate Yes

PPE Rec‘?mmendation

Start: Task AssgSsmep

Solid Handling PPE: Large-Scale PPE:

- Double Nitrile Gloves
- Lab Coat
- Safety Goggles

Solution Handling PPE:
- Double Nitrile Gloves
- Lab Coat

- Double Nitrile Gloves
- Chemical-resistant Gown
- Chemical Splash Goggles

Identify the task involving 1-Phenazinamine

- Chemical Splash Goggles

= [Pt Sl - Face Shield (if splash risk)

- Enhanced Ventilation

- N95 Respirator
- Chemical Fume Hood

Proceed with caution Proceed with caution ~Proceed with caution

End: Perform Task Safely

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Guide to Personal Protective
Equipment for Handling 1-Phenazinamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581912#personal-protective-equipment-for-
handling-1-phenazinamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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